Cas no 5957-97-1 (3-(4-Chlorophenyl)pyridine)

• Product Name: 3-(4-Chlorophenyl)pyridine
• CAS No: 5957-97-1
• MF: C₁₁H₈ClN
• MW: 189.640921592712
• CID: 950358
• PubChem ID: 13160546
• Update Time: 2025-06-07

3-(4-Chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-phenyl)-pyridine
• 3-(4-chlorophenyl)Pyridine
• p-pyridin-3-ylchlorobenzene
• AKOS006286341
• 4-(3'-pyridinyl)-1-chlorobenzene
• 3-(4-chloro-phenyl)pyridine
• 5957-97-1
• MFCD07644611
• CS-0193271
• SCHEMBL196313
• TYNIXEJSFQOEQF-UHFFFAOYSA-N
• HS-5422
• E90073
• DTXSID30523439
• DA-25175
• 3-(4-Chlorophenyl)pyridine

• MDL： MFCD07644611
• Inchi： 1S/C11H8ClN/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h1-8H
• InChI Key： TYNIXEJSFQOEQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 189.03500
• Monoisotopic Mass: 189.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.40200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Chlorophenyl)pyridine

3-(4-Chlorophenyl)Pyridine: A Comprehensive Overview

3-(4-Chlorophenyl)pyridine, also known by its CAS number 5957-97-1, is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chlorophenyl substituent at the 3-position. The combination of these two functional groups imparts distinctive chemical and physical properties, making it a valuable building block in organic synthesis.

The synthesis of 3-(4-chlorophenyl)pyridine has been extensively studied, with researchers exploring various methods to optimize yield and purity. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed coupling reactions has become a preferred method due to its high selectivity and reduced reliance on hazardous reagents.

In terms of applications, 3-(4-chlorophenyl)pyridine has shown promise in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibitors has attracted attention in the field of medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for anti-cancer drugs, particularly in targeting specific kinases involved in tumor progression.

Beyond pharmaceuticals, this compound has also found utility in agrochemicals. Its role as an active ingredient in pesticides and herbicides is supported by its ability to disrupt key biochemical pathways in target organisms. Researchers have reported enhanced efficacy when 3-(4-chlorophenyl)pyridine is incorporated into formulations designed for crop protection.

The environmental impact of 3-(4-chlorophenyl)pyridine has been a topic of recent research. Studies focusing on its biodegradation and toxicity profiles aim to ensure its safe use in commercial products. Findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further investigation is required to fully understand its long-term ecological effects.

In conclusion, 3-(4-chlorophenyl)pyridine, CAS number 5957-97-1, stands as a versatile and important molecule in contemporary chemical research. Its applications span multiple industries, driven by continuous advancements in synthetic methodologies and an improved understanding of its biological interactions. As research progresses, this compound is expected to play an increasingly pivotal role in the development of innovative solutions across various sectors.